Cas no 1246816-00-1 (Ranolazine Bis(N-Oxide))
Ranolazine Bis(N-Oxide) Chemical and Physical Properties
Names and Identifiers
-
- Ranolazine Bis(N-Oxide)
- N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1,4-dioxidopiperazine-1,4-diium-1-yl]acetamide
- N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide 1,4-Dioxide
- N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide 1,4-Dioxide;
- UNII-GF8UVL7D96
- J-005122
- 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-, 1,4-dioxide
- DTXSID00858361
- N-(2,6-Dimethylphenyl)-2-{4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1,4-dioxo-1lambda~5~,4lambda~5~-piperazin-1-yl}acetamide
- GF8UVL7D96
- 1246816-00-1
-
- Inchi: 1S/C24H33N3O6/c1-18-7-6-8-19(2)24(18)25-23(29)16-27(31)13-11-26(30,12-14-27)15-20(28)17-33-22-10-5-4-9-21(22)32-3/h4-10,20,28H,11-17H2,1-3H3,(H,25,29)
- InChI Key: BIUBGFGNJNWYSV-UHFFFAOYSA-N
- SMILES: [O-][N+]1(CC(COC2C=CC=CC=2OC)O)CC[N+](CC(NC2C(C)=CC=CC=2C)=O)(CC1)[O-]
Computed Properties
- Exact Mass: 459.23700
- Monoisotopic Mass: 459.23693578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 130.14000
- LogP: 2.90030
Ranolazine Bis(N-Oxide) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R122515-2.5mg |
Ranolazine Bis(N-Oxide) |
1246816-00-1 | 2.5mg |
$ 173.00 | 2023-09-06 | ||
| TRC | R122515-25mg |
Ranolazine Bis(N-Oxide) |
1246816-00-1 | 25mg |
$ 1355.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471832-2.5 mg |
Ranolazine Bis(N-Oxide), |
1246816-00-1 | 2.5 mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471832-2.5mg |
Ranolazine Bis(N-Oxide), |
1246816-00-1 | 2.5mg |
¥2708.00 | 2023-09-05 |
Ranolazine Bis(N-Oxide) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Ranolazine Bis(N-Oxide)
Ranolazine Bis(N-Oxide): A Comprehensive Overview
Ranolazine Bis(N-Oxide), also known by its CAS number 1246816-00-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.
The name Ranolazine Bis(N-Oxide) reflects its chemical structure, which includes two N-oxide groups attached to the ranolazine backbone. Ranolazine itself is a well-known antianginal drug, and the introduction of N-oxide groups can significantly alter its chemical properties, making it a valuable compound for further research and development.
Recent studies have explored the potential of Ranolazine Bis(N-Oxide) in various therapeutic areas. For instance, researchers have investigated its role in modulating cellular signaling pathways, which could pave the way for new treatments in cardiovascular diseases and other conditions. The compound's ability to influence nitric oxide (NO) bioavailability has been a focal point of recent investigations, highlighting its potential as a modulator of vascular function.
In terms of synthesis, Ranolazine Bis(N-Oxide) can be prepared through a variety of methods, including oxidation reactions and enzymatic transformations. These methods have been optimized to improve yield and purity, ensuring that the compound is available for large-scale studies and potential clinical applications.
The structural features of Ranolazine Bis(N-Oxide) make it an intriguing subject for computational chemistry studies. Advanced modeling techniques have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These insights are crucial for determining its suitability as a drug candidate.
Moreover, the compound's stability under various conditions has been thoroughly examined. Understanding its stability is essential for ensuring its shelf life and compatibility with different formulations, which are critical factors in drug development.
Recent advancements in analytical techniques have also contributed to our understanding of Ranolazine Bis(N-Oxide). High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.
In conclusion, Ranolazine Bis(N-Oxide) represents a promising compound with diverse applications in the field of medicinal chemistry. Its unique properties and potential therapeutic benefits make it an area of active research interest. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play a significant role in future drug discovery efforts.
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